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Compound of Interest

Compound Name: 3-Isopropylphenol

Cat. No.: B134271 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

preventing environmental contamination. 3-Isopropylphenol, a compound utilized in various

research and development applications, is classified as a hazardous substance requiring

meticulous disposal procedures. Adherence to these protocols is not only a matter of safety but

also a legal and ethical responsibility.

This guide provides immediate, essential safety and logistical information for the proper

disposal of 3-Isopropylphenol, in line with established safety data and regulatory

requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to be equipped with the appropriate personal

protective equipment (PPE). 3-Isopropylphenol is harmful if swallowed, can cause severe skin

burns and eye damage, and may cause skin sensitization.[1][2][3]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., butyl rubber or neoprene).

Eye Protection: Chemical safety goggles or a face shield.

Body Protection: A lab coat or chemical-resistant apron.[4]
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In the event of a spill, immediate action is necessary to contain the substance and mitigate

exposure.

Spill Response:

Minor Spills: For small spills, use dry clean-up procedures to avoid generating dust. The

spilled material should be collected and placed in a suitable, labeled container for waste

disposal.[1]

Major Spills: In the case of a large spill, evacuate the area immediately and move upwind.

Alert emergency responders, providing them with the location and nature of the hazard.[1]

Step-by-Step Disposal Protocol
The disposal of 3-Isopropylphenol must be conducted in strict accordance with local, state,

and federal regulations, as it is considered a hazardous waste.[1][5]

Segregation and Collection:

Do not mix 3-Isopropylphenol waste with other waste streams.

Collect all 3-Isopropylphenol solutions and materials in a designated, properly labeled,

and sealed hazardous waste container.[1][4]

Container Management:

Ensure the waste container is made of a material compatible with 3-Isopropylphenol.

Keep the container tightly closed when not in use to prevent the release of vapors.[4]

Store the waste container in a cool, well-ventilated area, away from incompatible materials

such as oxidizing agents.[1][3][4]

Engage a Certified Waste Disposal Service:

Disposal of 3-Isopropylphenol must be handled by a certified hazardous waste disposal

company.[5] These companies are equipped to manage the chemical safely and in

compliance with environmental regulations.
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Provide the waste disposal service with a complete and accurate Safety Data Sheet (SDS)

for 3-Isopropylphenol.

Documentation:

Maintain detailed records of the amount of 3-Isopropylphenol waste generated and the

dates of collection and disposal. This documentation is crucial for regulatory compliance.

Environmental Protection: It is imperative to prevent the release of 3-Isopropylphenol into the

environment. This substance is very toxic to aquatic organisms.[1] Under no circumstances

should it be disposed of down the drain or in general trash.[6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and regulatory information

for 3-Isopropylphenol.

Parameter Value / Information Source

CAS Number 618-45-1 [6]

Molecular Formula C9H12O [6]

EPA Hazardous Waste

Number
Suggested: D002 (Corrosivity) [1]

DOT Hazard Class 8 (Corrosive) [1]

UN Number UN2430 [1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Isopropylphenol.
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Caption: Decision workflow for the safe disposal of 3-Isopropylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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